Cas no 1235043-29-4 (1-(4-chlorophenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea
• CAS No: 1235043-29-4
• MF: C₂₂H₂₈ClN₃OS
• MW: 417.995223045349
• CID: 6388213
• PubChem ID: 49690887
• Update Time: 2025-05-22

1-(4-chlorophenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea
• 1-[(4-chlorophenyl)methyl]-3-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]urea
• 1-[(4-chlorophenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea
• 1235043-29-4
• F5033-5548
• AKOS024492397
• 1-(4-chlorobenzyl)-3-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)urea

• Inchi： 1S/C22H28ClN3OS/c1-28-21-5-3-2-4-19(21)16-26-12-10-18(11-13-26)15-25-22(27)24-14-17-6-8-20(23)9-7-17/h2-9,18H,10-16H2,1H3,(H2,24,25,27)
• InChI Key： WFBSVDNACDRSCF-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCC1CCN(CC2=CC=CC=C2SC)CC1)=O

Computed Properties

• Exact Mass: 417.1641614g/mol
• Monoisotopic Mass: 417.1641614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.7Ų

Additional information on 1-(4-chlorophenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea

1-(4-Chlorophenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea: A Comprehensive Overview

The compound 1-(4-chlorophenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea, identified by the CAS number 1235043-29-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a urea group, a piperidine ring, and several aromatic substituents. The presence of these functional groups makes it a subject of interest in both academic and industrial research.

The molecular structure of this compound is notable for its combination of a chlorophenyl group and a methylsulfanylphenyl group, both of which are attached to the piperidine ring. This arrangement suggests potential interactions with biological systems, particularly in the context of drug design. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic development.

One of the key areas of research involving this compound is its role in medicinal chemistry. Scientists have explored its ability to inhibit specific enzymes, such as kinases and proteases, which are critical targets in the treatment of diseases like cancer and inflammatory disorders. The substitution patterns on the aromatic rings and the piperidine moiety play a crucial role in determining its bioactivity. For instance, the methylsulfanyl group is known to enhance lipophilicity, potentially improving drug absorption and bioavailability.

In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. The unique electronic properties of the molecule make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various fabrication techniques, which could lead to innovative applications in nanotechnology.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include nucleophilic substitution reactions, coupling reactions, and cyclization processes. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during these transformations. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are essential for studying stereochemical effects in biological systems.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that the molecule's persistence in aquatic environments depends on its hydrophobicity and susceptibility to photodegradation. Regulatory agencies have emphasized the importance of conducting comprehensive environmental assessments for such compounds to ensure their safe use and disposal.

In conclusion, the compound 1-(4-chlorophenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea represents a fascinating intersection of chemistry, biology, and materials science. Its versatile structure offers numerous opportunities for innovation across diverse fields, while ongoing research continues to uncover new insights into its properties and applications.